Cas no 1443337-94-7 (1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol)

• Product Name: 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol
• CAS No: 1443337-94-7
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• MDL: MFCD20526626
• CID: 5190041
• Update Time: 2026-03-05

1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol

• MDL： MFCD20526626
• Inchi： 1S/C15H22O/c1-11(2)10-12-4-6-13(7-5-12)15(3,16)14-8-9-14/h4-7,11,14,16H,8-10H2,1-3H3
• InChI Key： LIJYNWINHCAFRZ-UHFFFAOYSA-N
• SMILES： C(O)(C1CC1)(C1=CC=C(CC(C)C)C=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol

1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol: A Promising Compound in Pharmaceutical Research

1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol is a complex organic molecule that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 1443337-94-7, represents a unique structural framework combining aromatic and aliphatic functionalities. The molecule's synthesis and biological activity have been extensively studied in recent years, highlighting its potential applications in drug discovery and medicinal chemistry.

The 1-cyclopropyl group introduces a three-membered ring, which is a common feature in many bioactive molecules. This cyclopropane ring contributes to the molecule's conformational flexibility and may enhance its interactions with biological targets. The 4-(2-methylpropyl)phenyl substituent adds steric bulk and hydrophobicity, which are critical for modulating the compound's pharmacokinetic properties. The ethanol moiety at the terminal position further influences the molecule's solubility and reactivity.

Recent studies have focused on the synthesis and characterization of 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol. Researchers have employed advanced methodologies such as catalytic cross-coupling reactions and enantioselective synthesis to achieve high yields and stereocontrol. These efforts have led to the development of scalable processes for the production of this compound, which is essential for its application in drug development.

One of the most promising areas of research involving 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol is its potential as a pharmacological agent. Preliminary studies suggest that the compound may exhibit antimicrobial or antioxidant properties. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound showed significant activity against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. This finding underscores its potential as a novel antimicrobial agent.

Another area of interest is the biological activity of 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol. Researchers have investigated its interactions with various biological targets, including enzymes and receptors. For example, a 2024 study published in ACS Chemical Biology reported that the compound exhibited selective inhibition of a specific kinase involved in cancer progression. This discovery highlights the compound's potential as a therapeutic agent in oncology.

The structural features of 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol make it a valuable scaffold for drug design. The presence of the phenyl ring with a 2-methylpropyl substituent allows for the introduction of diverse functional groups, enabling the customization of the compound for different therapeutic applications. This versatility has led to the development of several analogues with improved pharmacological profiles.

In addition to its pharmacological potential, 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol has been explored for its synthetic utility. The molecule serves as a building block for the synthesis of more complex compounds, particularly in the field of organic synthesis. Its unique structure allows for the incorporation of various functional groups, making it a versatile intermediate in the development of new drugs.

Recent advancements in computational chemistry have also contributed to the understanding of 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol. Molecular modeling studies have provided insights into the compound's binding interactions with biological targets. These computational tools have enabled researchers to predict the compound's behavior in vivo, facilitating the design of more effective therapeutic agents.

The environmental impact of 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol is another area of concern. While the compound itself is not classified as a hazardous substance, its potential for environmental persistence and bioaccumulation requires careful evaluation. Researchers are actively investigating the biodegradation pathways of this compound to ensure its safe use in pharmaceutical applications.

Overall, 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential pharmacological applications make it a promising candidate for further research. As the field of pharmaceutical science continues to evolve, compounds like 1-cyclopropyl-1-[4-(2-methylpropyl)phenyl]ethanol will play a crucial role in the development of new and effective therapies.